Cas no 39482-40-1 (5-Hexenal, 3,3-dimethyl-)

5-Hexenal, 3,3-dimethyl- is a branched-chain unsaturated aldehyde with the molecular formula C8H14O. This compound features a reactive terminal aldehyde group and a dimethyl-substituted carbon skeleton, making it a versatile intermediate in organic synthesis. Its structure allows for selective functionalization, particularly in the formation of heterocycles or as a precursor for fragrances and flavoring agents. The dimethyl substitution enhances steric stability, potentially improving shelf life and handling. Its unsaturated bond offers opportunities for further derivatization, such as hydrogenation or Michael additions. Suitable for controlled reactions, it is valued in fine chemical and pharmaceutical applications where precise molecular architecture is required.

5-Hexenal, 3,3-dimethyl- structure

Product Name:5-Hexenal, 3,3-dimethyl-

CAS No:39482-40-1

MF:C₈H₁₄O

MW:126.196162700653

MDL:MFCD24673782

CID:1508357

PubChem ID:11062394

Update Time:2025-06-07

5-Hexenal, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 5-Hexenal, 3,3-dimethyl-
- 3,3-dimethylhex-5-enal
- SCHEMBL1244564
- KJQUCRKOALWQCH-UHFFFAOYSA-N
- EN300-6193893
- 39482-40-1
- DTXSID60453710
- DA-06208
- MDL： MFCD24673782
- Inchi： 1S/C8H14O/c1-4-5-8(2,3)6-7-9/h4,7H,1,5-6H2,2-3H3
- InChI Key： KJQUCRKOALWQCH-UHFFFAOYSA-N
- SMILES： O=CCC(C)(C)CC=C

Computed Properties

Exact Mass: 126.10452
Monoisotopic Mass: 126.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

5-Hexenal, 3,3-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D656213-1g	3,3-dimethylhex-5-enal	39482-40-1	95%	1g	$785	2024-08-03
Enamine	EN300-6193893-0.05g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	0.05g	$243.0	2025-03-15
Enamine	EN300-6193893-0.1g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	0.1g	$362.0	2025-03-15
Enamine	EN300-6193893-0.25g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	0.25g	$516.0	2025-03-15
Enamine	EN300-6193893-0.5g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	0.5g	$813.0	2025-03-15
Enamine	EN300-6193893-1.0g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	1.0g	$1043.0	2025-03-15
Enamine	EN300-6193893-2.5g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	2.5g	$2043.0	2025-03-15
Enamine	EN300-6193893-5.0g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	5.0g	$3023.0	2025-03-15
Enamine	EN300-6193893-10.0g	3,3-dimethylhex-5-enal	39482-40-1	95.0%	10.0g	$4483.0	2025-03-15
A2B Chem LLC	AZ16591-50mg	5-Hexenal, 3,3-dimethyl-	39482-40-1	95%	50mg	$291.00	2024-04-20